Cas no 149751-70-2 (Butanoic acid,2-[(aminoacetyl)amino]-, (2R)- (9CI))

• Product name: Butanoic acid,2-[(aminoacetyl)amino]-, (2R)- (9CI)
• CAS No: 149751-70-2
• MF: C₆H₁₂N₂O₃
• MW: 160.171081542969
• CID: 100096
• PubChem ID: 6992410

Butanoic acid,2-[(aminoacetyl)amino]-, (2R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-[(aminoacetyl)amino]-, (2R)- (9CI)
• 149751-70-2
• (2R)-2-[(2-azaniumylacetyl)amino]butanoate
• Butanoic acid, 2-[(aminoacetyl)amino]-, (2R)- (9CI)

• Inchi： InChI=1S/C6H12N2O3/c1-2-4(6(10)11)8-5(9)3-7/h4H,2-3,7H2,1H3,(H,8,9)(H,10,11)
• InChI Key： XHUWGEILXFVFMR-UHFFFAOYSA-N
• SMILES： NCC(NC(C(=O)O)CC)=O

Computed Properties

• Exact Mass: 160.08486
• Monoisotopic Mass: 160.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 92.4A^2

Experimental Properties

• PSA: 92.42